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Compound of Interest

Compound Name: (S)-CCG-1423

Cat. No.: B1150376 Get Quote

(S)-CCG-1423 is a potent small-molecule inhibitor of the Rho/MRTF/SRF signaling pathway,

making it a valuable tool for research in cancer biology and other fields.[1][2] Due to its

bioactive nature, appropriate safety precautions are essential to minimize exposure and ensure

a safe laboratory environment. This guide provides detailed procedural information for

researchers, scientists, and drug development professionals on the personal protective

equipment (PPE), handling, and disposal of (S)-CCG-1423.

Personal Protective Equipment (PPE)
When handling (S)-CCG-1423, especially in its solid form or when preparing concentrated

stock solutions, a comprehensive approach to personal protection is required. The following

PPE is recommended to prevent skin and respiratory exposure:

Gloves: Chemical-resistant gloves, such as nitrile gloves, are mandatory. Given the

compound's potential for biological activity, double-gloving is recommended as a best

practice to provide an additional layer of protection.

Lab Coat: A clean, buttoned lab coat must be worn to protect street clothes and prevent skin

contact.

Eye Protection: Safety glasses with side shields or chemical splash goggles should be worn

at all times to protect the eyes from dust particles of the solid compound and from splashes

of solutions.
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Respiratory Protection: When weighing or handling the powdered form of (S)-CCG-1423
outside of a certified chemical fume hood or other ventilated enclosure, a NIOSH-approved

respirator (e.g., N95) is advised to prevent inhalation of fine particles.

Quantitative Safety and Physical Data
The following table summarizes key quantitative information for (S)-CCG-1423, compiled from

supplier safety data and product information sheets.[3][4][5]

Property Value

Chemical Formula C₁₈H₁₃ClF₆N₂O₃

Molecular Weight 454.75 g/mol

Appearance White to beige solid powder

Solubility Soluble in DMSO (e.g., 10 mg/mL to 100 mM)

Storage Temperature Recommended: -20°C for long-term storage

Purity Typically ≥98% (by HPLC)

Operational and Disposal Plans
Experimental Protocol: Preparation of Stock Solutions
The following is a step-by-step guide for the preparation of a stock solution of (S)-CCG-1423
for in vitro experiments. All steps involving the handling of the solid compound should be

performed in a chemical fume hood or a similar ventilated enclosure.

Pre-weighing Preparation: Ensure all necessary equipment, including a calibrated analytical

balance, appropriate vials, and solvent (e.g., high-purity DMSO), are placed within the

chemical fume hood.

Weighing the Compound: Carefully weigh the desired amount of (S)-CCG-1423 powder into

a suitable vial. Minimize the creation of dust by handling the compound gently.

Solvent Addition: Add the calculated volume of DMSO to the vial to achieve the desired stock

concentration (e.g., 10 mM).
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Dissolution: Securely cap the vial and vortex or sonicate gently until the solid is completely

dissolved. Visually inspect the solution to ensure there are no particulates.

Storage of Stock Solution: Store the stock solution at -20°C, protected from light. For long-

term storage, it is advisable to aliquot the stock solution into smaller, single-use volumes to

avoid repeated freeze-thaw cycles.

Disposal Plan
Proper disposal of (S)-CCG-1423 and any contaminated materials is crucial to prevent

environmental contamination and accidental exposure.

Solid Waste: All disposable materials that have come into contact with (S)-CCG-1423,

including gloves, weigh boats, pipette tips, and empty vials, should be collected in a

designated, sealed waste container labeled as "Hazardous Chemical Waste."

Liquid Waste: Unused or waste solutions of (S)-CCG-1423 should be collected in a separate,

sealed, and clearly labeled hazardous waste container. Do not dispose of solutions

containing this compound down the drain.

Decontamination: Work surfaces should be thoroughly cleaned with an appropriate solvent

(e.g., 70% ethanol) after handling the compound.

Regulatory Compliance: All waste must be disposed of in accordance with local, state, and

federal regulations for hazardous chemical waste. Consult your institution's Environmental

Health and Safety (EHS) department for specific guidelines.

Visualized Signaling Pathway and Experimental
Workflow
Signaling Pathway of (S)-CCG-1423 Inhibition
(S)-CCG-1423 is an inhibitor of the RhoA-dependent signaling pathway that regulates gene

transcription through the Serum Response Factor (SRF).[1] It acts downstream of RhoA and

prevents the nuclear import and activity of the Myocardin-Related Transcription Factor (MRTF),

a key co-activator of SRF.[4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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